Cas no 24622-34-2 (N-(prop-2-en-1-yl)-1,3-benzothiazol-2-amine)

• Product Name: N-(prop-2-en-1-yl)-1,3-benzothiazol-2-amine
• CAS No: 24622-34-2
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 288704
• PubChem ID: 7130893
• Update Time: 2025-04-19

N-(prop-2-en-1-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-2-propen-1-yl-
• N-ALLYL-1,3-BENZOTHIAZOL-2-AMINE
• N-prop-2-enyl-1,3-benzothiazol-2-amine
• 2-Allylaminobenzthiazol
• AC1OFK73
• AC1Q2AFX
• Allyl-benzothiazol-2-yl-amin
• allyl-benzothiazol-2-yl-amine
• CTK4F4055
• N-allyl-2-aminobenzo[d]thiazole
• N-allylbenzo[d]thiazol-2-amine
• N-(prop-2-en-1-yl)-1,3-benzothiazol-2-amine
• CS-0234692
• Z86244150
• SCHEMBL3274477
• EN300-14579
• DTXSID80427877
• AKOS008995116
• 2-Benzothiazolamine, N-2-propen-1-yl-
• SCHEMBL11778581
• 24622-34-2
• N-prop-2-enyl-1, 3-benzothiazol-2-amine

• Inchi： 1S/C10H10N2S/c1-2-7-11-10-12-8-5-3-4-6-9(8)13-10/h2-6H,1,7H2,(H,11,12)
• InChI Key： MRUBCUAZOZBUGC-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NCC=C

Computed Properties

• Exact Mass: 190.0566
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92